Cas no 119389-21-8 (1H-Benzimidazole-2-carboxaldehyde,1-ethyl-5-fluoro-)

• Product Name: 1H-Benzimidazole-2-carboxaldehyde,1-ethyl-5-fluoro-
• CAS No: 119389-21-8
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 133059
• PubChem ID: 21286292
• Update Time: 2025-04-19

1H-Benzimidazole-2-carboxaldehyde,1-ethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxaldehyde,1-ethyl-5-fluoro-
• 1H-Benzimidazole-2-carboxaldehyde,1-ethyl-5-fluoro-(9CI)
• 119389-21-8
• SCHEMBL10642457
• 1-Ethyl-5-fluorobenzimidazole-2-carbaldehyde
• AKOS013083503
• 1-ethyl-5-fluoro-1H-benzo[d]imidazole-2-carbaldehyde

• Inchi： 1S/C10H9FN2O/c1-2-13-9-4-3-7(11)5-8(9)12-10(13)6-14/h3-6H,2H2,1H3
• InChI Key： OKLQVRNJDJBKIX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=C(C=O)N2CC

Computed Properties

• Exact Mass: 192.06997
• Monoisotopic Mass: 192.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 34.89
• LogP: 2.00780